Cas no 5666-10-4 (3-ethyl-2,4-dimethylpyrrolidine)

3-ethyl-2,4-dimethylpyrrolidine structure
5666-10-4 structure
Product Name:3-ethyl-2,4-dimethylpyrrolidine
CAS No:5666-10-4
MF:C8H17N
MW:127.22728228569
CID:1599848
PubChem ID:249718
Update Time:2025-04-21

3-ethyl-2,4-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-2,4-dimethylpyrrolidine
    • AR-1F3054
    • 2,4-dimethyl-3-ethylpyrrolidine
    • NSC68324
    • SureCN3671279
    • CTK5A5519
    • AC1L6P23
    • 3-ethyl-2,4-dimethyl-pyrrolidine
    • AKOS006359439
    • 3-Aethyl-2,4-dimethyl-pyrrolidin
    • AC1Q4VBT
    • AR-1F3054; 2,4-dimethyl-3-ethylpyrrolidine; NSC68324; SureCN3671279; CTK5A5519; AC1L6P23; 3-ethyl-2,4-dimethyl-pyrrolidine; AKOS006359439; 3-Aethyl-2,4-dimethyl-pyrrolidin; AC1Q4VBT;
    • starbld0034545
    • SCHEMBL3671279
    • DTXSID40290367
    • NSC-68324
    • 5666-10-4
    • Inchi: 1S/C8H17N/c1-4-8-6(2)5-9-7(8)3/h6-9H,4-5H2,1-3H3
    • InChI Key: GTDYINNWQOHUAH-UHFFFAOYSA-N
    • SMILES: N1CC(C)C(CC)C1C

Computed Properties

  • Exact Mass: 127.13621
  • Monoisotopic Mass: 127.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 90.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.783
  • Boiling Point: 142°C at 760 mmHg
  • Flash Point: 29.1°C
  • Refractive Index: 1.413
  • PSA: 12.03
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited